Cas no 14360-50-0 (n-Amyl 2-furyl ketone)

• Product Name: n-Amyl 2-furyl ketone
• CAS No: 14360-50-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00037354
• CID: 87306
• Update Time: 2026-05-14

n-Amyl 2-furyl ketone Chemical and Physical Properties

Names and Identifiers

• n-Amyl 2-furyl ketone
• 2-Furyl Pentyl Ketone
• 2-Hexanoylfuran
• n-Amyl 2-furyl ketone~2-Furyl n-pentyl ketone
• 1-(furan-2-yl)hexan-1-one
• 1-(2-Furyl)-1-hexanone
• 1-(2-Furyl)hexan-1-one
• 1-(2-furyl)hexanone
• 1-[2]Furyl-hexan-1-on
• 1-furan-2-yl-hexan-1-one
• 1-Hexanone,1-(2-furanyl)
• 2-Furyl n-pentyl ketone
• FEMA 3418
• 2-Hexanoylfurane
• Furan, 2-hexanoyl
• TIMTEC-BB SBB008342
• Amyl 2-furyl ketone
• PENTYL-2-FURYL KETONE
• 2-HEXANOYLFURAN 98%

• MDL： MFCD00037354
• Inchi： InChI=1S/C10H14O2/c1-2-3-4-6-9(11)10-7-5-8-12-10/h5,7-8H,2-4,6H2,1H3
• InChI Key： YUAYWSBSIJVIBS-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)C1=CC=CO1
• BRN： 2956

Computed Properties

• Exact Mass: 166.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow liquid
• Density: 0.994
• Boiling Point: 125-127°C 15mm
• Flash Point: 125-127°C/15mm
• Refractive Index: 1.4890
• Solubility: Difficult to mix.
• PSA: 30.21000
• LogP: 3.04260
• FEMA: 3418 | PENTYL 2-FURYL KETONE
• Solubility: Unable or difficult to mix

n-Amyl 2-furyl ketone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones

Additional information on n-Amyl 2-furyl ketone

Introduction to n-Amyl 2-Furyl Ketone (CAS No. 14360-50-0)

n-Amyl 2-Furyl Ketone, also known as 2-furyl n-amyl ketone or 5-pentyl-2(5H)-furanone, is a chemical compound with the CAS registry number CAS No. 14360-50-0. This compound belongs to the class of furan derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecular formula of this compound is C₁₁H₁₈O, and its molecular weight is approximately 174.25 g/mol.

The structure of n-Amyl 2-Furyl Ketone consists of a furan ring (a five-membered aromatic ring with two double bonds) substituted with a ketone group at the 2-position and an n-amyl group at the same position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

In recent years, there has been significant interest in the synthesis and characterization of furan derivatives, including n-Amyl 2-Furyl Ketone. Researchers have explored various synthetic routes to prepare this compound, including condensation reactions, oxidation reactions, and enzymatic catalysis. These methods have been optimized to improve yield, selectivity, and scalability, making it feasible for large-scale production.

n-Amyl 2-Furyl Ketone has been investigated for its potential applications in the pharmaceutical industry. Studies have shown that this compound exhibits interesting pharmacological properties, such as anti-inflammatory and antioxidant activities. For instance, recent research has demonstrated that it can inhibit certain enzymes associated with inflammation, making it a promising candidate for drug development.

Beyond pharmacology, this compound has also found applications in the flavor and fragrance industry. Its distinctive aroma profile makes it a valuable ingredient in perfumes, cosmetics, and food additives. The pleasant odor of n-Amyl 2-Furyl Ketone is attributed to its ability to interact with olfactory receptors in a specific manner, providing a unique sensory experience.

In addition to its practical applications, n-Amyl 2-Furyl Ketone has been used as a building block in organic synthesis. Its reactivity towards nucleophiles and electrophiles makes it versatile for constructing complex molecules. For example, it can undergo aldol condensations or Michael additions to form larger aromatic systems with potential applications in materials science.

The environmental impact of n-Amyl 2-Furyl Ketone has also been a topic of interest. Studies have shown that this compound is biodegradable under aerobic conditions, making it less harmful to ecosystems compared to other synthetic compounds. However, further research is needed to fully understand its fate in different environmental compartments.

In conclusion, n-Amyl 2-Furyl Ketone (CAS No. 14360-50-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, make it an important subject of ongoing research. As new studies emerge, we can expect even more innovative uses for this fascinating molecule.